Cas no 76499-94-0 (2-(3-methylphenyl)butan-2-ol)

• Product Name: 2-(3-methylphenyl)butan-2-ol
• CAS No: 76499-94-0
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• MDL: MFCD12067986
• CID: 5233794
• Update Time: 2026-03-08

2-(3-methylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylphenyl)butan-2-ol

• MDL： MFCD12067986
• Inchi： 1S/C11H16O/c1-4-11(3,12)10-7-5-6-9(2)8-10/h5-8,12H,4H2,1-3H3
• InChI Key： WDHKDZGFMBRPIG-UHFFFAOYSA-N
• SMILES： CC(C1=CC=CC(C)=C1)(O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Additional information on 2-(3-methylphenyl)butan-2-ol

Chemical Profile of 2-(3-methylphenyl)butan-2-ol (CAS No. 76499-94-0)

2-(3-methylphenyl)butan-2-ol, identified by its Chemical Abstracts Service (CAS) number 76499-94-0, is an organic compound that has garnered attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, featuring a butan-2-ol side chain attached to a 3-methylphenyl group, exhibits a blend of lipophilicity and aromaticity that makes it a promising candidate for various applications, particularly in drug design and synthesis of advanced materials.

The molecular structure of 2-(3-methylphenyl)butan-2-ol consists of a phenyl ring substituted with a methyl group at the 3-position, linked to a butan-2-ol moiety. This configuration imparts a degree of flexibility and solubility, allowing the compound to interact effectively with both polar and non-polar environments. Such characteristics are particularly valuable in pharmaceutical formulations, where compatibility with biological systems is crucial.

In recent years, the study of 2-(3-methylphenyl)butan-2-ol has been extended to explore its potential in medicinal chemistry. Researchers have been investigating its role as an intermediate in the synthesis of more complex molecules, including those with therapeutic implications. The presence of the aromatic ring enhances its reactivity, making it a useful building block for constructing pharmacophores that target specific biological pathways.

One of the most intriguing aspects of CAS No. 76499-94-0 is its ability to serve as a precursor in the development of novel compounds with anti-inflammatory and analgesic properties. Studies have shown that derivatives of this molecule can modulate enzymatic activities involved in pain perception and inflammation responses. For instance, modifications to the phenyl ring or the butan-2-ol side chain can alter the compound's binding affinity to biological targets, thereby fine-tuning its pharmacological effects.

Moreover, the chemical versatility of 2-(3-methylphenyl)butan-2-ol has also been leveraged in materials science. Its structural features make it an excellent candidate for designing liquid crystals, polymers, and coatings with enhanced thermal stability and mechanical strength. These properties are particularly relevant in applications requiring high-performance materials, such as electronic devices and aerospace components.

The synthesis of CAS No. 76499-94-0 typically involves multi-step organic reactions, including alkylation and reduction processes. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that the final product meets stringent quality standards required for pharmaceutical and industrial applications. Recent advancements in catalytic processes have further streamlined these synthetic routes, making them more efficient and environmentally friendly.

In terms of applications, 2-(3-methylphenyl)butan-2-ol has found utility as a chiral auxiliary in asymmetric synthesis, where its stereogenic center plays a critical role in producing enantiomerically pure compounds. This is particularly important in drug development, where the pharmacological activity often depends on the specific stereochemical configuration of the active molecule.

Recent research has also highlighted the potential of CAS No. 76499-94-0 in green chemistry initiatives. By optimizing synthetic pathways to minimize waste and energy consumption, scientists are working towards sustainable production methods that align with global environmental goals. These efforts not only enhance the economic viability of the compound but also reduce its ecological footprint.

The future prospects for 2-(3-methylphenyl)butan-2-ol are promising, with ongoing studies exploring its role in next-generation therapeutics and advanced materials. As our understanding of molecular interactions continues to evolve, this compound is likely to play an increasingly significant role in addressing complex challenges across multiple scientific disciplines.

In conclusion, CAS No. 76499-94-0 represents a versatile and valuable chemical entity with broad applications in pharmaceuticals and materials science. Its unique structural features and chemical properties make it an attractive candidate for further research and development, offering new opportunities for innovation and discovery.